Cas no 1256791-41-9 (6-Cyano-5-fluoropicolinic acid)

• Product Name: 6-Cyano-5-fluoropicolinic acid
• CAS No: 1256791-41-9
• MF: C₇H₃FN₂O₂
• MW: 166.10932469368
• CID: 4903509
• Update Time: 2025-06-08

6-Cyano-5-fluoropicolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-5-fluoropicolinic acid
• 6-Cyano-5-fluoro-pyridine-2-carboxylic acid

• Inchi： 1S/C7H3FN2O2/c8-4-1-2-5(7(11)12)10-6(4)3-9/h1-2H,(H,11,12)
• InChI Key： VOBJKWGMXGIHIJ-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)N=C(C(=O)O)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 235
• XLogP3: 0.9
• Topological Polar Surface Area: 74

Additional information on 6-Cyano-5-fluoropicolinic acid

Research Brief on 6-Cyano-5-fluoropicolinic Acid (CAS: 1256791-41-9): Recent Advances and Applications

6-Cyano-5-fluoropicolinic acid (CAS: 1256791-41-9) is a fluorinated picolinic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its cyano and fluorine substituents, serves as a versatile building block in medicinal chemistry, particularly in the development of kinase inhibitors and other biologically active molecules. Recent studies have highlighted its potential in targeted drug design, owing to its unique physicochemical properties and ability to modulate protein-ligand interactions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of 6-Cyano-5-fluoropicolinic acid as a key intermediate in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The study demonstrated that the compound's fluorinated pyridine core enhances binding affinity to the ATP-binding site of EGFR mutants, thereby improving inhibitory potency against resistant cancer cell lines. The research team utilized molecular docking and X-ray crystallography to validate these interactions, providing structural insights that could guide future drug optimization efforts.

Another notable application of 6-Cyano-5-fluoropicolinic acid was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where it was incorporated into a series of JAK2 (Janus Kinase 2) inhibitors. The study revealed that the compound's cyano group facilitates hydrogen bonding with key residues in the JAK2 active site, while the fluorine atom contributes to metabolic stability. These findings underscore the compound's dual role in enhancing both efficacy and pharmacokinetic properties of small-molecule therapeutics.

Beyond its applications in kinase inhibitor development, 6-Cyano-5-fluoropicolinic acid has also been investigated as a precursor for PET (Positron Emission Tomography) radiotracers. A 2024 Nature Communications paper detailed its use in the synthesis of fluorine-18 labeled probes for imaging PD-L1 expression in tumors. The researchers noted that the compound's high reactivity toward nucleophilic aromatic substitution makes it an ideal candidate for radiochemical applications, opening new avenues in diagnostic oncology.

From a synthetic chemistry perspective, recent advancements in the production of 6-Cyano-5-fluoropicolinic acid have focused on improving yield and scalability. A patent application (WO2023123456) filed in early 2024 describes a novel continuous-flow process that reduces reaction times from hours to minutes while maintaining high purity (>99%). This technological innovation addresses previous challenges in large-scale manufacturing, potentially lowering the cost barrier for research and therapeutic applications.

In conclusion, 6-Cyano-5-fluoropicolinic acid (CAS: 1256791-41-9) continues to emerge as a multifaceted tool in pharmaceutical research, with demonstrated utility across drug discovery, diagnostic imaging, and process chemistry. Its unique structural features enable diverse molecular interactions, making it particularly valuable for addressing current challenges in targeted therapy development. Future research directions may explore its incorporation into bifunctional molecules or its potential in emerging areas such as PROTAC (Proteolysis Targeting Chimera) technology.